Cas no 1256355-00-6 ((4-Chloro-3-(2-methoxyethoxy)phenyl)boronic acid)
1256355-00-6 structure
Product Name:(4-Chloro-3-(2-methoxyethoxy)phenyl)boronic acid
CAS No:1256355-00-6
MF:C9H12BClO4
MW:230.453182220459
MDL:MFCD17015766
CID:828150
PubChem ID:53216471
Update Time:2025-04-19
(4-Chloro-3-(2-methoxyethoxy)phenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-Chloro-3-(2-methoxyethoxy)phenyl)boronic acid
- BS-19801
- [4-chloro-3-(2-methoxyethoxy)phenyl]boronic acid
- 4-CHLORO-3-(2-METHOXYETHOXY)PHENYLBORONIC ACID
- DB-358019
- CS-0174752
- F71986
- (4-Chloro-3-(2-methoxyethoxy)phenyl)boronicacid
- Boronic acid, B-[4-chloro-3-(2-methoxyethoxy)phenyl]-
- AKOS015850021
- MFCD17015766
- SCHEMBL2561475
- 1256355-00-6
- DTXSID50681702
-
- MDL: MFCD17015766
- Inchi: 1S/C9H12BClO4/c1-14-4-5-15-9-6-7(10(12)13)2-3-8(9)11/h2-3,6,12-13H,4-5H2,1H3
- InChI Key: DQKODDSMRUVJSP-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(B(O)O)C=C1OCCOC
Computed Properties
- Exact Mass: 230.05200
- Monoisotopic Mass: 230.0517167g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- PSA: 58.92000
- LogP: 0.04500
(4-Chloro-3-(2-methoxyethoxy)phenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019113912-5g |
(4-Chloro-3-(2-methoxyethoxy)phenyl)boronic acid |
1256355-00-6 | 95% | 5g |
$779.00 | 2023-09-03 | |
| TRC | C427853-25mg |
4-Chloro-3-(2-methoxyethoxy)phenylboronic acid |
1256355-00-6 | 25mg |
$64.00 | 2023-05-18 | ||
| TRC | C427853-50mg |
4-Chloro-3-(2-methoxyethoxy)phenylboronic acid |
1256355-00-6 | 50mg |
$75.00 | 2023-05-18 | ||
| TRC | C427853-100mg |
4-Chloro-3-(2-methoxyethoxy)phenylboronic acid |
1256355-00-6 | 100mg |
$87.00 | 2023-05-18 | ||
| TRC | C427853-250mg |
4-Chloro-3-(2-methoxyethoxy)phenylboronic acid |
1256355-00-6 | 250mg |
$98.00 | 2023-05-18 | ||
| abcr | AB309426-250 mg |
4-Chloro-3-(2-methoxyethoxy)phenylboronic acid; 95% |
1256355-00-6 | 250mg |
€229.00 | 2023-04-26 | ||
| abcr | AB309426-1 g |
4-Chloro-3-(2-methoxyethoxy)phenylboronic acid; 95% |
1256355-00-6 | 1g |
€424.50 | 2023-04-26 | ||
| Chemenu | CM136624-250mg |
(4-Chloro-3-(2-methoxyethoxy)phenyl)boronic acid |
1256355-00-6 | 95% | 250mg |
$154 | 2023-02-03 | |
| Chemenu | CM136624-1g |
(4-Chloro-3-(2-methoxyethoxy)phenyl)boronic acid |
1256355-00-6 | 95% | 1g |
$316 | 2023-02-03 | |
| Chemenu | CM136624-5g |
(4-Chloro-3-(2-methoxyethoxy)phenyl)boronic acid |
1256355-00-6 | 95% | 5g |
$1149 | 2023-02-03 |
(4-Chloro-3-(2-methoxyethoxy)phenyl)boronic acid Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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